Cas no 919020-42-1 (8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 919020-42-1
• MF: C₁₇H₂₁N₅O₄
• MW: 359.379743337631
• CID: 6400114
• PubChem ID: 16805211
• Update Time: 2025-10-29

8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• F3260-0175
• 919020-42-1
• AKOS024316050
• AKOS000581873
• AB00683692-01
• 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione
• MFCD08542337
• 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
• 1H-Purine-2,6-dione, 8-(ethylamino)-3,7-dihydro-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-

• Inchi： 1S/C17H21N5O4/c1-3-18-16-19-14-13(15(24)20-17(25)21(14)2)22(16)9-11(23)10-26-12-7-5-4-6-8-12/h4-8,11,23H,3,9-10H2,1-2H3,(H,18,19)(H,20,24,25)
• InChI Key： PBFRGBSSYLTICH-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCC

Computed Properties

• Exact Mass: 359.15935417g/mol
• Monoisotopic Mass: 359.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 9.83±0.70(Predicted)

Additional information on 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 919020-42-1)

The compound 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 919020-42-1) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring an ethylamino group and a hydroxy-3-phenoxypropyl side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly focusing on this compound due to its potential role in modulating enzymatic pathways and receptor interactions.

In recent years, the demand for specialized purine derivatives like 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged, driven by advancements in targeted therapy and personalized medicine. This compound's tetrahydro-1H-purine-2,6-dione core is particularly noteworthy, as it shares structural similarities with xanthine derivatives, which are known for their diverse biological activities. Scientists are exploring its potential applications in neurology, cardiology, and metabolic disorders, aligning with current trends in precision medicine.

One of the most frequently asked questions about CAS No. 919020-42-1 revolves around its synthesis and purity standards. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's quality, a critical factor for reproducibility in research. The hydroxy-3-phenoxypropyl moiety, in particular, requires careful handling during synthesis to avoid unwanted byproducts, a topic often discussed in organic chemistry forums.

The pharmacological profile of 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is another area of intense investigation. Preliminary studies suggest that its ethylamino group may enhance bioavailability, while the phenoxypropyl segment could influence receptor binding affinity. These properties make it a candidate for further studies in drug development, especially in the context of enzyme inhibition and signal transduction modulation.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 919020-42-1. Innovations in green chemistry and catalytic processes are being explored to optimize its production, addressing environmental concerns and reducing waste. This aligns with the growing emphasis on sustainable practices in the pharmaceutical industry, a hot topic among stakeholders and regulatory bodies.

In summary, 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a promising avenue for scientific exploration. Its multifaceted chemical properties and potential therapeutic applications position it as a valuable compound in modern research, catering to the evolving needs of both academia and industry.